Cas no 95094-87-4 (5-Hydroxy-1-benzothiophene-2-carboxylic Acid)

• Product Name: 5-Hydroxy-1-benzothiophene-2-carboxylic Acid
• CAS No: 95094-87-4
• MF: C₉H₆O₃S
• MW: 194.207141399384
• MDL: MFCD07377051
• CID: 799183
• PubChem ID: 268651
• Update Time: 2025-07-30

5-Hydroxy-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-hydroxy-
• 5-hydroxy-1-benzothiophene-2-carboxylic acid
• 5-hydroxybenzo[b]thiophene-2-carboxylicacid
• 95094-87-4
• 5-Hydroxy-benzo[b]thiophene-2-carboxylic acid
• SCHEMBL2194399
• FPPLUUPWGRRIIN-UHFFFAOYSA-N
• AKOS005215911
• NSC108959
• EN300-102056
• 5-hydroxybenzo[b]thiophene-2-carboxylic acid
• NSC-108959
• 5-Hydroxy-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD07377051
• Inchi： 1S/C9H6O3S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4,10H,(H,11,12)
• InChI Key： FPPLUUPWGRRIIN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 194.00376522g/mol
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 459.1±25.0 °C at 760 mmHg
• Flash Point: 231.5±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Hydroxy-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes